Cas no 941883-91-6 (2-(4-methanesulfonylphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-(4-methanesulfonylphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 941883-91-6
• MF: C₁₈H₁₈N₂O₄S₂
• MW: 390.476521968842
• CID: 5499408
• PubChem ID: 18586958
• Update Time: 2025-06-09

2-(4-methanesulfonylphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 941883-91-6
• 2-(4-methanesulfonylphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide
• AKOS024470991
• VU0501713-1
• N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide
• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide
• F2829-0358

• Inchi： 1S/C18H18N2O4S2/c1-11-4-9-14(24-2)16-17(11)25-18(20-16)19-15(21)10-12-5-7-13(8-6-12)26(3,22)23/h4-9H,10H2,1-3H3,(H,19,20,21)
• InChI Key： LXCVPIHCGFJBQN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC(NC1=NC2C(=CC=C(C)C=2S1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 390.07079941g/mol
• Monoisotopic Mass: 390.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methanesulfonylphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide

Introduction to 2-(4-Methanesulfonylphenyl)-N-(4-Methoxy-7-Methyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 941883-91-6)

2-(4-Methanesulfonylphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide, also known by its CAS number 941883-91-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methanesulfonyl group, a methoxy substituent, and a methylated benzothiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The methanesulfonylphenyl group is a key functional group that imparts specific pharmacological properties to the molecule. This group is known for its ability to enhance the lipophilicity and metabolic stability of the compound, making it more suitable for in vivo studies. The presence of the methoxy substituent on the benzothiazole ring further modulates the compound's electronic properties, influencing its binding affinity to various biological targets.

The methylated benzothiazole moiety is another critical component of the molecule. Benzothiazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The addition of a methyl group at the 7-position of the benzothiazole ring can significantly enhance the compound's potency and selectivity towards specific targets.

In recent years, 2-(4-methanesulfonylphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide has been investigated for its potential as a therapeutic agent in various disease models. One of the most promising areas of research is its application in the treatment of neurodegenerative disorders. Studies have shown that this compound exhibits neuroprotective effects by modulating oxidative stress and reducing inflammation in neuronal cells.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(4-methanesulfonylphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide effectively reduced oxidative stress markers in a cellular model of Parkinson's disease. The researchers found that the compound was able to protect dopaminergic neurons from oxidative damage, suggesting its potential as a neuroprotective agent.

In addition to its neuroprotective properties, this compound has also shown promise in cancer research. A 2020 study published in Cancer Letters demonstrated that 2-(4-methanesulfonylphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide exhibited significant antiproliferative effects against several cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest.

The structural diversity and functional versatility of 2-(4-methanesulfonylphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide make it an attractive candidate for further drug development. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety and efficacy in preclinical models.

In conclusion, 2-(4-methanesulfonylphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 941883-91-6) represents a promising lead compound with potential applications in the treatment of neurodegenerative disorders and cancer. Its unique structural features and biological activities warrant further investigation to fully realize its therapeutic potential.